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Compound of Interest

Compound Name: 1,2-Epoxy-9-decene

Cat. No.: B1583044

For immediate reference, this guide provides critical safety protocols and logistical procedures
for handling 1,2-Epoxy-9-decene in a laboratory setting. Adherence to these guidelines is
essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

1,2-Epoxy-9-decene is a chemical compound that requires careful handling due to its potential
health hazards. It is classified as causing skin irritation, serious eye damage, and possible
respiratory irritation. Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Required PPE

Specifications and
Remarks

Eye Protection

Chemical safety goggles or a

full-face shield

Must be worn at all times when
handling the chemical to

protect against splashes.[1][2]
[3]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[1][2][3]
Avoid latex gloves as they may
not provide adequate
protection.[3] Always inspect
gloves for tears or punctures

before use.

Body Protection

Chemical-resistant coveralls or

a lab coat with an apron

Long sleeves are essential to
prevent skin contact.[1][3][4] If
there is a risk of significant
splashing, a chemical-resistant
apron over a lab coat is
advised.[1]

Respiratory Protection

Respirator with appropriate

filters

A respirator with a type ABEK
(EN214387) filter or a dust mask
type N95 (US) should be used,
especially in poorly ventilated
areas or when generating

aerosols.

Footwear

Closed-toe shoes

To protect against spills.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2-Epoxy-9-decene is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of 1,2-Epoxy-9-decene
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Property Value

CAS Number 85721-25-1

Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Appearance Colorless to almost colorless clear liquid
Density 0.842 g/mL at 25 °C

Boiling Point 80 °C at 15 mmHg[5]

Flash Point 78 °C (172.4 °F) - closed cup

Refractive Index

n20/D 1.442

Storage and Handling

Proper storage and handling procedures are critical to maintain the chemical's integrity and

prevent hazardous situations.

o Storage: Store in a well-ventilated place and keep cool.[5] The recommended storage

temperature is room temperature, ideally in a cool, dark place below 15°C.[5] Keep the

container tightly closed and away from heat, sparks, open flames, and hot surfaces.[5]

o Handling: Handle the product in a closed system or provide appropriate exhaust ventilation.

[6] Use spark-proof and explosion-proof equipment.[6] To avoid ignition of vapors by static

electricity discharge, all metal parts of the equipment must be grounded.[6]

Disposal Plan

Unused or waste 1,2-Epoxy-9-decene must be disposed of as hazardous chemical waste.

o Unmixed Chemical: The individual liquid components are considered chemical waste and

should be disposed of through a licensed chemical waste disposal company.[7]

o Spill Cleanup: In case of a spill, absorb the chemical with an inert material and place it in a

sealed container for disposal. Ensure the cleanup area is well-ventilated.
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o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant.[5]

Experimental Protocol: Safe Handling of 1,2-Epoxy-
9-decene

This protocol outlines the step-by-step procedure for safely using 1,2-Epoxy-9-decene in a
research setting.

o Preparation and Pre-handling Check:

Ensure the work area is clean and uncluttered.

[e]

o

Verify that the fume hood is functioning correctly.

o

Don all required PPE as specified in Table 1.

[¢]

Inspect gloves for any signs of damage before use.

[¢]

Have spill cleanup materials readily available.

 Aliquoting and Dispensing:

o

Perform all operations involving the transfer of 1,2-Epoxy-9-decene inside a certified
chemical fume hood.

o

Use grounded, spark-proof tools and equipment.[6]

[¢]

Carefully measure and dispense the required amount of the chemical.

[¢]

Keep the container tightly sealed when not in use.
e Post-handling Procedures:
o Wipe down the work area with an appropriate solvent and then with soap and water.

o Properly dispose of all contaminated materials, including pipette tips and wipes, in a
designated hazardous waste container.
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o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[2]

Workflow for Safe Handling of 1,2-Epoxy-9-decene
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Workflow for Safe Handling of 1,2-Epoxy-9-decene
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Post-Experiment Cleanup

Segregate waste
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Caption: A flowchart illustrating the key steps for the safe handling of 1,2-Epoxy-9-decene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

